BENGHE Methodological & Application

Check Availability & Pricing

Protocol for Safe Handling and Storage of
Tellurium Nitrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tellurium nitrate

Cat. No.: B1503096

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive protocol for the safe handling and storage of
tellurium nitrate. Tellurium nitrate is a highly water-soluble crystalline source of tellurium,
utilized in applications compatible with nitrates and acidic pH.[1] As with all tellurium
compounds and nitrates, it presents significant health and safety risks that necessitate strict
adherence to safety procedures to minimize exposure and prevent accidents.

Chemical Identity:

Name Tellurium Nitrate

Synonyms Tellurium(1V) nitrate, Tellurium tetranitrate
Molecular Formula Te(NOs3)a

CAS Number 21883-56-7[2]

Hazard Identification and Data Summary

Tellurium nitrate is a hazardous substance that is corrosive, an oxidizer, and toxic if ingested
or inhaled. The nitrate component makes it a strong oxidizing agent, which can initiate or
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accelerate the combustion of other materials.[1] Tellurium compounds, in general, are known

for their toxicity.[3]

Quantitative Data Summary:

Parameter Value Reference
OSHA Permissible Exposure

Limit (PEL) for Tellurium 0.1 mg/m3 (8-hour TWA) [4]
Compounds (as Te)

NIOSH Recommended

Exposure Limit (REL) for 0.1 mg/m3 (10-hour TWA)

Tellurium Compounds (as Te)

Oral LD50 (Rat) for Tellurium > 5000 mg/kg [5]

Oral LD50 (Rat) for Tellurium

> 5 g/k
Dioxide I

[4]

Note: Specific LD50 data for tellurium nitrate is not readily available. The data for elemental

tellurium and tellurium dioxide are provided for reference and indicate moderate acute toxicity.

However, the overall toxicity of tellurium nitrate may be higher due to the nitrate component.

Experimental Protocols: Safe Handling and Storage
Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling tellurium nitrate to prevent skin and eye contact,

inhalation, and ingestion.

o Eye and Face Protection: Chemical safety goggles and a face shield are required.[6]

o Skin Protection: A lab coat, long pants, and closed-toe shoes must be worn. Chemical-

resistant gloves (e.g., nitrile) are essential.[6]

o Respiratory Protection: When handling the powder or creating aerosols, a NIOSH-approved

respirator with a particulate filter is necessary.[5] All work with the solid or concentrated

solutions should be conducted in a certified chemical fume hood.
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Engineering Controls

o Ventilation: Always handle tellurium nitrate in a well-ventilated area, preferably within a
chemical fume hood.[5]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[4]

Handling Procedures

o General Hygiene: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke
in the laboratory. Wash hands thoroughly after handling.[6]

o Dispensing: When weighing the solid, do so in a fume hood to avoid inhalation of dust.

» Solution Preparation: When dissolving in water, be aware that this may generate heat. Add
the solid to the solvent slowly.

» Avoiding Contamination: Keep away from incompatible materials to prevent vigorous
reactions.

Storage Requirements

Tellurium nitrate is an oxidizing solid and requires specific storage conditions to ensure
stability and safety.

o Container: Keep the container tightly closed in a dry and well-ventilated place.[6]
e Location: Store in a cool, designated area for oxidizing and corrosive materials.

e Incompatibilities: Store separately from:

o

Combustible and flammable materials[1]

[¢]

Reducing agents

[¢]

Organic materials

o

Strong acids and bases|[5]
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o Metals

Emergency Procedures
First Aid Measures

Immediate medical attention is required for any overexposure.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[6]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6]

Spill and Leak Procedures
o Small Spills:

Evacuate the immediate area.

[¢]

[¢]

Wear appropriate PPE.

[e]

Cover the spill with an inert absorbent material (e.g., sand or vermiculite).

o

Carefully sweep or scoop up the material and place it in a labeled, sealed container for
hazardous waste disposal.

o

Clean the spill area with soap and water.

e Large Spills:

o Evacuate the laboratory and alert others.
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o Contact the institution's emergency response team immediately.

o Prevent entry into the affected area.

Firefighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[6]

e Hazards from Combustion: Upon heating, tellurium nitrate may decompose to produce
toxic and corrosive fumes, including tellurium oxide and nitrogen oxides.[7]

o Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Waste Disposal

All tellurium nitrate waste, including contaminated materials, must be disposed of as
hazardous waste.[6] Follow all local, state, and federal regulations for hazardous waste
disposal. Do not dispose of down the drain.[6]

Visualizations
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Figure 1: Tellurium Nitrate Spill Response Workflow

Click to download full resolution via product page

Caption: Workflow for handling a tellurium nitrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1503096?utm_src=pdf-custom-synthesis
https://www.americanelements.com/tellurium-nitrate-64535-94-0
https://pubchem.ncbi.nlm.nih.gov/compound/trinitrooxy-lambda4-tellanyl_-nitrate
https://pubchem.ncbi.nlm.nih.gov/compound/trinitrooxy-lambda4-tellanyl_-nitrate
https://periodic-table.rsc.org/element/52/tellurium
https://periodic-table.rsc.org/element/52/tellurium
https://pim-resources.coleparmer.com/sds/90122.pdf
https://nornickel.com/files/en/business/products/SDS-Tellurium-Norilsk_08.06.2017_en.pdf
https://www.cdhfinechemical.com/images/product/msds/16_1362088070_896150TELLURIUM(Te)1000ppmSINGLEELEMENTSTD.SOLN.FORICPINHNO3NISTTRACEABLEMSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AA44632&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1503096#protocol-for-handling-and-storing-tellurium-nitrate-safely
https://www.benchchem.com/product/b1503096#protocol-for-handling-and-storing-tellurium-nitrate-safely
https://www.benchchem.com/product/b1503096#protocol-for-handling-and-storing-tellurium-nitrate-safely
https://www.benchchem.com/product/b1503096#protocol-for-handling-and-storing-tellurium-nitrate-safely
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1503096?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

